Cas no 1448065-06-2 (3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea)

• Product Name: 3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea
• CAS No: 1448065-06-2
• MF: C₁₆H₁₇ClN₂O₂S
• MW: 336.836381673813
• CID: 5752946
• PubChem ID: 71803913
• Update Time: 2025-06-08

3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea
• 1-(2-chlorophenyl)-3-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]urea
• 1-(2-chlorophenyl)-3-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)urea
• AKOS024555952
• F6414-2483
• 1448065-06-2

• Inchi： 1S/C16H17ClN2O2S/c1-22-12-8-6-11(7-9-12)15(20)10-18-16(21)19-14-5-3-2-4-13(14)17/h2-9,15,20H,10H2,1H3,(H2,18,19,21)
• InChI Key： XOTAESGIZRWWRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCC(C1C=CC(=CC=1)SC)O)=O

Computed Properties

• Exact Mass: 336.0699267g/mol
• Monoisotopic Mass: 336.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.7Ų

Additional information on 3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea

Professional Introduction to 3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea (CAS No. 1448065-06-2)

3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1448065-06-2, exhibits a unique structural configuration that makes it a promising candidate for further exploration in drug development. The molecular structure incorporates several key functional groups, including a chlorophenyl moiety, a hydroxyl group, and a methylsulfanyl substituent, which contribute to its distinct chemical properties and potential biological activities.

The synthesis of 3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the chlorophenyl group suggests potential interactions with biological targets such as enzymes and receptors, while the hydroxyl and methylsulfanyl groups may enhance solubility and metabolic stability. These features make the compound an attractive subject for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of urea-based compounds due to their broad spectrum of biological activities. Urea derivatives are known to exhibit inhibitory effects on various enzymes and have been explored for their potential in treating conditions such as inflammation, cancer, and neurological disorders. The specific arrangement of functional groups in 3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea may contribute to its ability to interact with biological targets in a unique manner, potentially leading to the discovery of new therapeutic applications.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in medicinal chemistry often focuses on modulating the activity of key enzymes and receptors involved in disease pathways. The structural features of 3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea suggest that it may be capable of inhibiting enzymes such as kinases and phosphodiesterases, which are often implicated in various diseases. Additionally, the presence of polar functional groups may enhance its ability to cross cell membranes, improving bioavailability and therapeutic efficacy.

The< strong>methylsulfanyl group in the molecule is particularly noteworthy, as it has been shown to influence the pharmacokinetic properties of urea derivatives. This group can enhance binding affinity and selectivity towards biological targets, making it an important consideration in drug design. Furthermore, the hydroxyl group provides a site for hydrogen bonding interactions, which can further stabilize enzyme-substrate complexes and improve drug potency. These features collectively contribute to the compound's potential as a lead molecule for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive wet-lab experiments. Molecular modeling studies have indicated that 3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea may exhibit binding interactions with several protein targets, including those involved in signal transduction pathways. These predictions provide valuable insights into the compound's potential mechanisms of action and help guide further experimental investigations.

The< strong>chlorophenyl moiety is another critical feature that warrants further exploration. This group is commonly found in pharmacologically active compounds due to its ability to engage in hydrophobic interactions with biological targets. Additionally, the chlorine atom can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific applications. The combination of these structural elements suggests that 3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea may possess unique advantages over existing therapeutic agents.

In conclusion, 3-(2-chlorophenyl)-1-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}urea (CAS No. 1448065-06-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural configuration, incorporating functional groups such as< strong>chlorophenyl,< strong>methylsulfanyl, and hydroxyl moieties, makes it an attractive candidate for further exploration in drug development. Recent advances in computational chemistry and molecular modeling have provided valuable insights into its potential mechanisms of action, paving the way for new therapeutic applications.